2-Bromo-3,6-difluorobenzonitrile
Overview
Description
Scientific Research Applications
Synthesis of Organic Compounds
2-Bromo-3,6-difluorobenzonitrile: is a valuable intermediate in the synthesis of various organic compounds. Its bromine and nitrile groups make it a versatile precursor for further chemical transformations. For instance, it can undergo palladium-catalyzed coupling reactions to form aryl ethers, amines, and thioethers .
Pharmaceutical Research
In pharmaceutical research, 2-Bromo-3,6-difluorobenzonitrile can be used to synthesize building blocks for drug development. Its difluorobenzonitrile moiety is a common fragment in molecules with potential therapeutic effects, including anti-inflammatory and anticancer properties .
Material Science
This compound finds applications in material science, particularly in the development of new polymers and coatings. The presence of fluorine atoms can impart desirable properties such as increased stability and resistance to solvents and chemicals .
Agrochemical Synthesis
2-Bromo-3,6-difluorobenzonitrile: serves as a starting material for the synthesis of agrochemicals. Its derivatives can be used to create herbicides and pesticides that are more effective and environmentally friendly .
Photovoltaic Materials
The compound is also explored in the field of photovoltaic materials. It can be incorporated into the molecular structure of organic photovoltaic cells to improve their efficiency and durability .
Fluorinated Aromatic Compounds
Due to its fluorinated aromatic structure, 2-Bromo-3,6-difluorobenzonitrile is used in the synthesis of fluorinated aromatic compounds, which are important in the development of liquid crystals and electronic devices .
Catalyst Development
It is utilized in the development of catalysts for chemical reactions. The bromine atom can be replaced with other functional groups, leading to catalysts that can facilitate a variety of chemical transformations .
Analytical Chemistry
Lastly, 2-Bromo-3,6-difluorobenzonitrile can be used as a standard or reagent in analytical chemistry to calibrate instruments or develop new analytical methods .
Safety and Hazards
Mechanism of Action
Target of Action
This compound belongs to the class of organic compounds known as nitriles . Nitriles are compounds containing a cyano functional group (-C#N), and they are often involved in various chemical reactions, particularly in the formation of carbon-carbon bonds .
Mode of Action
This can lead to the formation of new carbon-carbon bonds, potentially altering the function of target molecules .
Biochemical Pathways
Given its nitrile group, it may be involved in reactions with biological nucleophiles, potentially affecting various biochemical pathways .
Pharmacokinetics
Nitriles are often metabolized in the body through reactions such as hydrolysis and reduction .
Result of Action
As a nitrile, it may react with biological nucleophiles, potentially leading to the formation of new carbon-carbon bonds and altering the function of target molecules .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Bromo-3,6-difluorobenzonitrile. Factors such as pH, temperature, and the presence of other biological molecules can affect its reactivity and interactions with its targets .
properties
IUPAC Name |
2-bromo-3,6-difluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2BrF2N/c8-7-4(3-11)5(9)1-2-6(7)10/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CSCGWWARITYLKM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C#N)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2BrF2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
218.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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